Cas no 2034584-83-1 (4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide)

• Product Name: 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide
• CAS No: 2034584-83-1
• MF: C₂₁H₂₃NO₃S₂
• MW: 401.542223215103
• CID: 5834204
• PubChem ID: 121016492
• Update Time: 2025-06-10

4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide
• 4-butoxy-N-(2-hydroxy-2,2-dithiophen-2-ylethyl)benzamide
• AKOS026687055
• 2034584-83-1
• 4-butoxy-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)benzamide
• F6181-0155
• 4-butoxy-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]benzamide

• Inchi： 1S/C21H23NO3S2/c1-2-3-12-25-17-10-8-16(9-11-17)20(23)22-15-21(24,18-6-4-13-26-18)19-7-5-14-27-19/h4-11,13-14,24H,2-3,12,15H2,1H3,(H,22,23)
• InChI Key： AEABEOMONQHXSN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CS1)(CNC(C1C=CC(=CC=1)OCCCC)=O)O

Computed Properties

• Exact Mass: 401.11193594g/mol
• Monoisotopic Mass: 401.11193594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 115Ų

Additional information on 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide

4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide: A Comprehensive Overview

4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide (CAS No. 2034584-83-1) is a complex organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and material science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide.

Chemical Structure and Properties

The molecular formula of 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide is C₁₉H₁₉NO₃S₂, with a molecular weight of approximately 373.48 g/mol. The compound features a benzamide core functionalized with a butoxy group at the para position and a 2-hydroxy-2,2-bis(thiophen-2-yl)ethyl substituent. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for detailed study.

The solubility of 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide in various solvents is an important consideration for its practical applications. It exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Additionally, the compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in various experimental settings.

Synthesis Methods

The synthesis of 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide involves a multi-step process that combines organic synthesis techniques to achieve the desired molecular structure. One common approach involves the reaction of 4-butoxybenzoyl chloride with 2-hydroxy-1,1-bis(thiophen-2-yl)ethanamine in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic acyl substitution to form the final product.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. These sustainable methods are increasingly favored in both academic and industrial settings due to their environmental benefits.

Biological Activities and Applications

4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide has shown promising biological activities that make it a valuable candidate for drug development. One of its key properties is its ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. Studies have demonstrated that this compound exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

In addition to its anti-inflammatory properties, 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide has been investigated for its potential as an antioxidant. Research has shown that it can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a potential therapeutic agent for conditions characterized by oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

Clinical Trials and Research Developments

The therapeutic potential of 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide has led to several clinical trials aimed at evaluating its safety and efficacy in treating various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings have paved the way for further clinical investigations to explore its therapeutic benefits.

In parallel with clinical trials, ongoing research continues to uncover new insights into the mechanisms of action of this compound. For example, recent studies have focused on understanding how 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylbenzamide interacts with specific cellular targets at the molecular level. These studies have identified key proteins involved in inflammation and oxidative stress pathways that are modulated by this compound.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for 4-butoxy-N-2-hydroxy-2,2-bis(thiophen-2-y l)ethylbenzamide are promising given its diverse biological activities and potential therapeutic applications. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its use in clinical settings. Additionally, advancements in synthetic methods will likely lead to more efficient and sustainable production processes.

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